Cas no 23038-10-0 (Silanamine,1-ethenyl-N-(ethenylmethylphenylsilyl)-1-methyl-1-phenyl-)

• Product Name: Silanamine,1-ethenyl-N-(ethenylmethylphenylsilyl)-1-methyl-1-phenyl-
• CAS No: 23038-10-0
• MF: C₁₈H₂₃NSi₂
• MW: 309.552926301956
• CID: 251641
• PubChem ID: 13879546
• Update Time: 2025-04-19

Silanamine,1-ethenyl-N-(ethenylmethylphenylsilyl)-1-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Silanamine,1-ethenyl-N-(ethenylmethylphenylsilyl)-1-methyl-1-phenyl-
• [ethenyl-[(ethenyl-methyl-phenylsilyl)amino]-methylsilyl]benzene
• 1,3-DIVINYL-1,3-DIPHENYL-1,3-DIMETHYLDISILAZANE
• 1,3-Dimethyl-1,3-diphenyl-1,3-divinyldisilazane
• 1,3-DIVINYL-1,3-DIPHENYL-1,3-DIMETHYL-DISILAZANE
• 1,3-Divinyl-1,3-diphenyl-1,3-dimethyldisilazne
• Dimethyldivinyldiphenyldisilazan
• Disilazane,1,3-dimethyl-1,3-diphenyl-1,3-divinyl-(8CI)
• Silanamine,1-ethenyl-N-(ethenylmethylphenylsilyl)-1-methyl-1-phenyl
• Silanamine, 1-ethenyl-N-(ethenylmethylphenylsilyl)-1-methyl-1-phenyl-
• SCHEMBL725270
• DTXSID00551784
• 23038-10-0
• 1,3-divinyl-1,3-dimethyl-1,3-diphenyldisilazane
• 1-Ethenyl-N-[ethenyl(methyl)phenylsilyl]-1-methyl-1-phenylsilanamine

• MDL： MFCD00053859
• Inchi： 1S/C18H23NSi2/c1-5-20(3,17-13-9-7-10-14-17)19-21(4,6-2)18-15-11-8-12-16-18/h5-16,19H,1-2H2,3-4H3
• InChI Key： QYJHBNLRANFWHO-UHFFFAOYSA-N
• SMILES： [Si](C=C)(C)(C1C=CC=CC=1)N[Si](C=C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 309.13700
• Monoisotopic Mass: 309.13690281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1,001 g/cm3
• Boiling Point: 118°C 1mm
• Flash Point: 165°C
• Refractive Index: 1.5450
• PSA: 12.03000
• LogP: 3.38230

Silanamine,1-ethenyl-N-(ethenylmethylphenylsilyl)-1-methyl-1-phenyl- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38